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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Executive Summary: The "Negative Control"
Paradox
In the landscape of kinase inhibitors, LY 303511 occupies a unique and often misunderstood

niche. Originally synthesized and marketed as a structurally related negative control for the

widely used PI3K inhibitor LY 294002, LY 303511 was designed to lack affinity for the ATP-

binding pocket of Class I Phosphoinositide 3-kinases (PI3K).

However, rigorous pharmacological profiling has revealed that LY 303511 is not biologically

inert. It possesses potent, PI3K-independent activity against specific targets critical to cancer

cell survival, including mTOR (Complex 1), Casein Kinase 2 (CK2), and voltage-gated

potassium channels (Kv1.3).

For the cancer researcher, this compound is a double-edged sword:

As a Tool: It remains the gold standard for distinguishing PI3K-dependent effects from off-

target effects of LY 294002.
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As a Lead: It acts as a potent chemosensitizer, particularly in overcoming resistance to

TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) via a reactive oxygen

species (ROS)-dependent mechanism.

This guide provides the technical roadmap for utilizing LY 303511 correctly in experimental

design and exploiting its unique pro-apoptotic properties.

Chemical & Pharmacological Profile
Structural Divergence
LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) differs from LY 294002 by a single

atomic substitution in the morpholine ring. This subtle modification abolishes its ability to form

the critical hydrogen bond required for PI3K inhibition, yet preserves its activity against other

kinases in the PI3K-related kinase (PIKK) family.

Feature LY 294002 (Parent) LY 303511 (Analogue)

Primary Target Pan-PI3K (Class I, II, III) None (Inactive against PI3K)

mTOR Inhibition Yes (Direct & Indirect)
Yes (Direct mTORC1

inhibition)

CK2 Inhibition Yes (IC50 ~98 nM) Yes (Functional inhibition)

Kv Channel Block Yes (Kv1.3, Kv1.4) Yes (IC50 ~65 µM)

DNA-PK Inhibition Yes (IC50 ~1.4 µM) Potential (High concentration)

Autophagy Blocks (via Vps34 inhibition) Induces (via mTOR inhibition)

Key Mechanistic Insight
The critical distinction lies in autophagy modulation. LY 294002 inhibits Vps34 (Class III PI3K),

which is essential for autophagosome nucleation, effectively blocking autophagy. LY 303511,

lacking PI3K affinity, inhibits mTOR (a suppressor of autophagy) without inhibiting Vps34.

Consequently, LY 303511 promotes autophagy, whereas its parent compound often inhibits it.

Mechanistic Divergence & Signaling Pathways
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The TRAIL Sensitization Mechanism
The most significant "off-target" utility of LY 303511 in oncology is its ability to sensitize

resistant tumor cells to TRAIL-induced apoptosis. This occurs via a ROS-dependent

amplification loop.

Mechanism of Action:

ROS Generation: LY 303511 induces accumulation of intracellular Hydrogen Peroxide (

).

MAPK Activation: High ROS levels trigger the phosphorylation of JNK and ERK.

Receptor Upregulation: Activated JNK/ERK leads to the transcriptional upregulation and

surface translocation of Death Receptors DR4 and DR5.

DISC Assembly: Enhanced receptor density facilitates the formation of the Death-Inducing

Signaling Complex (DISC) upon TRAIL binding.

Caspase Cascade: This leads to robust Caspase-8 activation, Bid cleavage, and

mitochondrial outer membrane permeabilization (MOMP).

Visualization of Signaling Pathways
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Figure 1: Comparative signaling landscape of LY 303511 vs. LY 294002. Note the distinct lack

of PI3K inhibition by LY 303511, despite shared activity against mTOR, CK2, and Kv channels.

Experimental Protocols
Protocol 1: Deconvoluting PI3K-Dependent vs.
Independent Effects
Objective: To determine if a cellular phenotype observed with LY 294002 is truly due to PI3K

inhibition or off-target effects.
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Reagents:

LY 294002 (Stock: 10-50 mM in DMSO)

LY 303511 (Stock: 10-50 mM in DMSO)

Target Cells (e.g., HeLa, PC3, Jurkat)

Workflow:

Seed Cells: Plate cells at

cells/well in 6-well plates. Allow adherence for 24h.

Treatment Groups:

Vehicle Control: DMSO (0.1%)

Group A (PI3K Inhibition): LY 294002 (10 µM - 50 µM)

Group B (Negative Control): LY 303511 (Equimolar concentration to Group A)

Incubation: Incubate for 1-24 hours depending on the readout (e.g., 1h for phosphorylation,

24h for apoptosis).

Analysis:

Western Blot: Probe for p-AKT (Ser473).

Valid Result: LY 294002 reduces p-AKT; LY 303511 does not.

Phenotype Check: If Group B (LY 303511) exhibits the same phenotype (e.g., cell death,

G2/M arrest) as Group A, the effect is PI3K-Independent.

Protocol 2: TRAIL Sensitization Assay
Objective: To utilize LY 303511 to overcome TRAIL resistance in solid tumor cells.

Workflow:
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Pre-treatment: Treat cells with LY 303511 (10-20 µM) for 12-16 hours.

Note: This duration is critical for ROS accumulation and DR4/5 protein synthesis.

TRAIL Induction: Add Recombinant Human TRAIL (rhTRAIL) at sub-lethal concentrations

(e.g., 10-50 ng/mL).

Co-incubation: Incubate for an additional 4-6 hours.

Readout:

Annexin V/PI Staining: Flow cytometry to detect early apoptosis.

Caspase-Glo Assay: Luminescent detection of Caspase 3/7 activity.

Expected Outcome: Synergistic increase in apoptosis in Combination (LY30 + TRAIL)

compared to single agents.

Technical Data Summary
The following table summarizes the inhibitory constants and functional concentrations for LY

303511.
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Target Activity Type
Potency /
Concentration

Notes

PI3K (Class I) Inactive IC50 > 50 µM
Defines its role as a

negative control.

mTOR Inhibitor
Functional at 10-50

µM

Inhibits p70S6K

phosphorylation;

induces autophagy.

Casein Kinase 2

(CK2)
Inhibitor

Functional at 10-50

µM

Likely contributes to

G2/M arrest.

Kv1.3 Channel Blocker IC50: 64.6 ± 9.1 µM
Blocks voltage-gated

currents.

DNA-PK Inhibitor Low affinity

Inhibition observed at

high concentrations

(>50 µM).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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